Cas no 4956-84-7 (3,4-diethoxyaniline hydrochloride)

• Product Name: 3,4-diethoxyaniline hydrochloride
• CAS No: 4956-84-7
• MF: C₁₀H₁₆ClNO₂
• MW: 217.692542076111
• CID: 932485
• PubChem ID: 16241832
• Update Time: 2025-05-24

3,4-diethoxyaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,4-diethoxyaniline hydrochloride
• 3,4-DIETHOXYANILINEHYDROCHLORIDE
• 3,4-diethoxyaniline;hydrochloride
• 4-Aminocatechol diethyl ether hydrochloride
• CS-0284088
• AKOS027380214
• EN300-05867
• Z56913131
• DTXSID30585572
• SCHEMBL4945295
• 4956-84-7
• SB79197
• (3,4-diethoxyphenyl)amine hydrochloride
• 3,4-Diethoxyaniline--hydrogen chloride (1/1)

• Inchi： 1S/C10H15NO2.ClH/c1-3-12-9-6-5-8(11)7-10(9)13-4-2;/h5-7H,3-4,11H2,1-2H3;1H
• InChI Key： TTYSYLOEQPQCGU-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C1C=C(C=CC=1OCC)N

Computed Properties

• Exact Mass: 217.08700
• Monoisotopic Mass: 217.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Color/Form: Uncertain
• PSA: 44.48000
• LogP: 3.44940
• Solubility: Uncertain

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 3,4-diethoxyaniline hydrochloride

3,4-Diethoxyaniline Hydrochloride: A Comprehensive Overview

3,4-Diethoxyaniline hydrochloride (CAS No. 4956-84-7) is a versatile compound with significant applications in the fields of organic chemistry and pharmaceutical research. This compound, also known as N,N-diethoxybenzene diamine hydrochloride, is a derivative of aniline with two ethoxy groups attached to the benzene ring at the 3 and 4 positions. Its chemical structure makes it a valuable intermediate in the synthesis of various biologically active molecules.

The synthesis of 3,4-diethoxyaniline hydrochloride involves a series of well-established organic reactions. Typically, the compound is prepared through the ethylation of 3,4-dihydroxyaniline using ethanol as the ethylating agent under acidic conditions. The resulting product is then converted into its hydrochloride salt by treatment with hydrochloric acid. This method ensures high purity and stability of the final product, making it suitable for use in advanced chemical reactions.

Recent studies have highlighted the potential of 3,4-diethoxyaniline hydrochloride in drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive compounds with anti-inflammatory and antioxidant properties. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit significant inhibitory effects on inflammatory pathways, suggesting its potential application in treating chronic inflammatory diseases.

In addition to its pharmaceutical applications, 3,4-diethoxyaniline hydrochloride has found utility in materials science. Its ability to form stable complexes with metal ions has been leveraged in the development of novel catalysts for organic transformations. A 2022 report in *Chemical Communications* detailed how this compound serves as an effective ligand in palladium-catalyzed cross-coupling reactions, enhancing reaction efficiency and selectivity.

The physical properties of 3,4-diethoxyaniline hydrochloride are well-documented. It exists as a white crystalline solid with a melting point of approximately 180°C. The compound is soluble in water and common organic solvents such as ethanol and dichloromethane, making it convenient for use in various laboratory settings.

From an environmental perspective, 3,4-diethoxyaniline hydrochloride has been assessed for its biodegradability and toxicity. Studies indicate that it undergoes moderate biodegradation under aerobic conditions, with no significant acute toxicity observed in standard ecotoxicological assays. These findings underscore its suitability for use in industrial and research applications where environmental safety is a priority.

In conclusion, 3,4-diethoxyaniline hydrochloride (CAS No. 4956-84-7) stands out as a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique chemical properties and versatility make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new potentials for this compound, its role in advancing scientific innovation remains undiminished.